Cas no 1250185-05-7 (3-(4-Chlorobutyl)-4-methylthiazol-2(3h)-one)

• Product Name: 3-(4-Chlorobutyl)-4-methylthiazol-2(3h)-one
• CAS No: 1250185-05-7
• MF: C₈H₁₂ClNOS
• MW: 205.704979896545
• CID: 5282262
• Update Time: 2025-05-05

3-(4-Chlorobutyl)-4-methylthiazol-2(3h)-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorobutyl)-4-methylthiazol-2(3h)-one
• 3-(4-chlorobutyl)-4-methyl-2,3-dihydro-1,3-thiazol-2-one
• 2(3H)-Thiazolone, 3-(4-chlorobutyl)-4-methyl-

• Inchi： 1S/C8H12ClNOS/c1-7-6-12-8(11)10(7)5-3-2-4-9/h6H,2-5H2,1H3
• InChI Key： IHLHPAXSWFMWBR-UHFFFAOYSA-N
• SMILES： ClCCCCN1C(=O)SC=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 205
• XLogP3: 2.1
• Topological Polar Surface Area: 45.6

Additional information on 3-(4-Chlorobutyl)-4-methylthiazol-2(3h)-one

3-(4-Chlorobutyl)-4-methylthiazol-2(3H)-one (CAS No. 1250185-05-7): A Comprehensive Overview

3-(4-Chlorobutyl)-4-methylthiazol-2(3H)-one (CAS No. 1250185-05-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the thiazole class, which is known for its diverse applications in drug discovery and development.

The thiazole ring, a five-membered heterocyclic structure containing one sulfur and one nitrogen atom, is a common motif in many bioactive molecules. The presence of the 4-chlorobutyl and 4-methyl substituents in 3-(4-Chlorobutyl)-4-methylthiazol-2(3H)-one imparts specific chemical and biological properties that make it an interesting candidate for further investigation.

Recent studies have explored the potential of 3-(4-Chlorobutyl)-4-methylthiazol-2(3H)-one in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 3-(4-Chlorobutyl)-4-methylthiazol-2(3H)-one has also shown potential as an antitumor agent. A study conducted by a team of researchers at the National Cancer Institute demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the disruption of mitochondrial membrane potential and the activation of caspase pathways, which are key processes in programmed cell death.

The structural features of 3-(4-Chlorobutyl)-4-methylthiazol-2(3H)-one, particularly the presence of the chlorobutyl group, contribute to its ability to cross cell membranes and interact with intracellular targets. This property is crucial for its effectiveness as a therapeutic agent, as it allows the compound to reach its intended site of action within cells.

Beyond its direct biological activities, 3-(4-Chlorobutyl)-4-methylthiazol-2(3H)-one has also been investigated for its potential as a scaffold for drug design. The thiazole ring provides a versatile platform for the introduction of various functional groups, which can be tailored to enhance specific pharmacological properties such as potency, selectivity, and bioavailability. This makes it an attractive starting point for medicinal chemists aiming to develop novel therapeutic agents.

In terms of synthesis, several methods have been reported for the preparation of 3-(4-Chlorobutyl)-4-methylthiazol-2(3H)-one. One common approach involves the condensation of 2-aminothiophenol with 1-chloro-4-butanal followed by cyclization under appropriate conditions. The choice of synthetic route can significantly impact the yield and purity of the final product, making it essential to optimize these parameters for large-scale production.

The safety profile of 3-(4-Chlorobutyl)-4-methylthiazol-2(3H)-one is another important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits low toxicity in animal models, with no significant adverse effects observed at therapeutic doses. However, further safety evaluations are necessary to ensure its suitability for human use.

In conclusion, 3-(4-Chlorobutyl)-4-methylthiazol-2(3H)-one (CAS No. 1250185-05-7) represents a promising compound with diverse biological activities and potential applications in medicine. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in drug discovery and development efforts.